![molecular formula C17H14FN3O2 B2390539 2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(6-methylpyridin-2-yl)acetamide CAS No. 952985-04-5](/img/structure/B2390539.png)
2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(6-methylpyridin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(6-methylpyridin-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as FLX475 and is a potent and selective antagonist of the chemokine receptor CXCR2.
Scientific Research Applications
Pharmacological Applications and Molecular Interactions
The exploration of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors has led to the identification of compounds with significant in vitro and in vivo efficacy, where modifications to the heterocyclic components, akin to "2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(6-methylpyridin-2-yl)acetamide," have shown promising results in improving metabolic stability and therapeutic potential (Stec et al., 2011). This highlights the compound's relevance in the design of dual inhibitors targeting cancer and related diseases.
Radiopharmaceutical Synthesis
The synthesis of radioligands for positron emission tomography (PET) imaging, specifically targeting the translocator protein (18 kDa), has utilized compounds structurally related to "this compound." These efforts aim at improving diagnostic tools for neuroinflammation and neurodegenerative diseases, showcasing the compound's utility in developing novel diagnostic agents (Dollé et al., 2008).
Corrosion Inhibition
Research into corrosion inhibitors for industrial applications has explored the efficacy of acetamide derivatives, suggesting that structural analogs of "this compound" could provide beneficial properties in protecting metals from corrosion. This application is critical in the maintenance of infrastructure and machinery, reducing the economic and environmental impact of corrosion (Yıldırım & Cetin, 2008).
Antitumor Activities
The synthesis of novel isoxazole compounds, including those related to "this compound," has been investigated for their potential antitumor activities. This research signifies the compound's role in the development of new chemotherapeutic agents, offering hope for more effective and targeted cancer treatments (Qi Hao-fei, 2011).
Antimicrobial and Antibacterial Evaluation
The evaluation of isoxazolinyl oxazolidinones and other acetamide derivatives for their antimicrobial properties has demonstrated the compound's potential in combating resistant bacterial strains. This area of research is crucial in addressing the growing challenge of antibiotic resistance, highlighting the compound's utility in the development of new antimicrobial agents (Varshney et al., 2009).
properties
IUPAC Name |
2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(6-methylpyridin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c1-11-3-2-4-16(19-11)20-17(22)10-14-9-15(23-21-14)12-5-7-13(18)8-6-12/h2-9H,10H2,1H3,(H,19,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVGLNYUJGWRQRL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.